Cas no 442864-72-4 (1-(1,3-dimethyl-2,6-dioxo-7-propyl-2,3,6,7-tetrahydro-1H-purin-8-yl)piperidine-4-carboxamide)

• Product Name: 1-(1,3-dimethyl-2,6-dioxo-7-propyl-2,3,6,7-tetrahydro-1H-purin-8-yl)piperidine-4-carboxamide
• CAS No: 442864-72-4
• MF: C₁₆H₂₄N₆O₃
• MW: 348.400162696838
• CID: 6439104
• Update Time: 2025-10-21

1-(1,3-dimethyl-2,6-dioxo-7-propyl-2,3,6,7-tetrahydro-1H-purin-8-yl)piperidine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-(1,3-dimethyl-2,6-dioxo-7-propyl-2,3,6,7-tetrahydro-1H-purin-8-yl)piperidine-4-carboxamide
• 4-Piperidinecarboxamide, 1-(2,3,6,7-tetrahydro-1,3-dimethyl-2,6-dioxo-7-propyl-1H-purin-8-yl)-

• Inchi： 1S/C16H24N6O3/c1-4-7-22-11-13(19(2)16(25)20(3)14(11)24)18-15(22)21-8-5-10(6-9-21)12(17)23/h10H,4-9H2,1-3H3,(H2,17,23)
• InChI Key： DAVOTIWBGYSYAS-UHFFFAOYSA-N
• SMILES： N1(C2=NC3=C(N2CCC)C(=O)N(C)C(=O)N3C)CCC(C(N)=O)CC1

Experimental Properties

• Density: 1.46±0.1 g/cm3(Predicted)
• Boiling Point: 618.2±65.0 °C(Predicted)
• pka: 16.32±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Xanthines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Purines and purine derivatives Xanthines

Additional information on 1-(1,3-dimethyl-2,6-dioxo-7-propyl-2,3,6,7-tetrahydro-1H-purin-8-yl)piperidine-4-carboxamide

Comprehensive Overview of 1-(1,3-dimethyl-2,6-dioxo-7-propyl-2,3,6,7-tetrahydro-1H-purin-8-yl)piperidine-4-carboxamide (CAS No. 442864-72-4)

1-(1,3-dimethyl-2,6-dioxo-7-propyl-2,3,6,7-tetrahydro-1H-purin-8-yl)piperidine-4-carboxamide, with the CAS number 442864-72-4, is a specialized chemical compound that has garnered significant attention in pharmaceutical and biochemical research. This compound belongs to the purine derivative family, which is widely recognized for its role in various biological processes. The unique structural features of this molecule, including the 1,3-dimethyl-2,6-dioxo-7-propyl moiety and the piperidine-4-carboxamide group, contribute to its distinct chemical and pharmacological properties.

The compound's CAS number 442864-72-4 serves as a critical identifier in chemical databases, ensuring accurate tracking and referencing in scientific literature. Researchers and industry professionals often search for this CAS number to access detailed information about the compound's synthesis, applications, and safety profiles. The 1-(1,3-dimethyl-2,6-dioxo-7-propyl-2,3,6,7-tetrahydro-1H-purin-8-yl)piperidine-4-carboxamide is particularly notable for its potential therapeutic applications, which are currently under investigation in preclinical and clinical studies.

One of the most frequently asked questions about this compound revolves around its mechanism of action and potential biological targets. Preliminary studies suggest that the compound may interact with specific enzymes or receptors involved in cellular signaling pathways. This has sparked interest in its potential use for treating conditions related to metabolic disorders or neurological diseases. The piperidine-4-carboxamide moiety, in particular, is believed to enhance the compound's bioavailability and target specificity, making it a promising candidate for drug development.

In addition to its pharmaceutical applications, 1-(1,3-dimethyl-2,6-dioxo-7-propyl-2,3,6,7-tetrahydro-1H-purin-8-yl)piperidine-4-carboxamide is also of interest in the field of medicinal chemistry. Researchers are exploring its potential as a scaffold for designing novel analogs with improved efficacy and reduced side effects. The compound's structural versatility allows for modifications that can fine-tune its pharmacological profile, addressing unmet medical needs in various therapeutic areas.

The synthesis of 1-(1,3-dimethyl-2,6-dioxo-7-propyl-2,3,6,7-tetrahydro-1H-purin-8-yl)piperidine-4-carboxamide involves multi-step organic reactions, often starting with readily available purine derivatives. The CAS number 442864-72-4 is frequently referenced in patent literature and research papers detailing these synthetic routes. Optimizing the synthesis process is a key focus for chemists, as it impacts the compound's scalability and cost-effectiveness for industrial applications.

Another area of interest is the compound's physicochemical properties, such as solubility, stability, and melting point. These properties are crucial for formulating the compound into viable drug products. For instance, the 1,3-dimethyl-2,6-dioxo-7-propyl group may influence the compound's lipophilicity, affecting its absorption and distribution in biological systems. Understanding these properties is essential for developing effective delivery systems, such as tablets or injectables.

From a market perspective, the demand for 1-(1,3-dimethyl-2,6-dioxo-7-propyl-2,3,6,7-tetrahydro-1H-purin-8-yl)piperidine-4-carboxamide is expected to grow as its therapeutic potential becomes more evident. Pharmaceutical companies and research institutions are actively investing in studies to explore its applications further. The compound's CAS number 442864-72-4 is often cited in regulatory submissions and intellectual property filings, highlighting its commercial significance.

In conclusion, 1-(1,3-dimethyl-2,6-dioxo-7-propyl-2,3,6,7-tetrahydro-1H-purin-8-yl)piperidine-4-carboxamide (CAS No. 442864-72-4) represents a promising compound with diverse applications in pharmaceutical research and drug development. Its unique structural features, combined with its potential biological activities, make it a valuable subject of ongoing scientific inquiry. As research progresses, this compound may pave the way for innovative therapies addressing critical health challenges.